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Compound of Interest

Compound Name:
[1-(2-Fluorophenyl)ethyl](propan-

2-yl)amine

Cat. No.: B13284115

Get Quote

CAS: 68285-25-6 (S-isomer) | 74788-44-6 (Racemic) Formula:

Molecular Weight: 139.17 g/mol [1]

Executive Summary & Molecular Profile
1-(2-Fluorophenyl)ethylamine is a primary amine with a stereocenter at the benzylic (

) position. Its spectroscopic signature is defined by the interplay between the electron-
withdrawing fluorine atom (ortho-substitution) and the electron-donating amine group.

Key Analytical Challenges:

NMR: The

F nucleus causes extensive splitting in both

H and

C spectra (

and
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), which can be mistaken for impurities if not anticipated.

Chirality: Enantiomers are indistinguishable by standard NMR/IR unless a chiral resolving

agent or shift reagent is used. This guide focuses on the structural connectivity of the free

base.

Molecular Visualization
The following diagram outlines the numbering scheme used throughout this guide.
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Caption: Connectivity map for 1-(2-Fluorophenyl)ethylamine. Note the Ortho-F substitution at

C2.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][5][6]
NMR is the primary tool for structural validation. The presence of Fluorine-19 (

, 100% abundance) makes the carbon spectrum particularly complex due to C-F coupling.[2]
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Sample Preparation
Solvent: Chloroform-d (

) is recommended. It minimizes exchange broadening of the amine protons compared to

or Methanol-

.

Concentration: ~10-15 mg in 0.6 mL solvent.

Reference: TMS (

0.00 ppm) or residual

(

7.26 ppm).

H NMR Analysis (400 MHz, )
The proton spectrum exhibits a characteristic aliphatic pattern and a complex aromatic region.
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Position
Shift (

ppm)
Multiplicity Integral

Assignment
Logic

Methyl (

)
1.42

Doublet (

Hz)
3H

Coupled to the

single methine

proton.

Amine (

)
~1.6 - 2.0 Broad Singlet 2H

Variable position;

disappears on

shake.

Methine (

)
4.45

Quartet (

Hz)
1H

Deshielded by N

and the aromatic

ring.

Aromatic 6.95 - 7.50 Multiplets 4H

Complex due to

H-H and H-F

coupling.

Detailed Aromatic Assignment:

The proton at C3 (ortho to F) and C6 (ortho to alkyl) appear distinct from C4/C5.

H3 often appears as a triplet-like multiplet due to coupling with F and H4.

H6 (closest to the chiral center) is typically the most deshielded aromatic proton (

).

C NMR Analysis (100 MHz, )
This is the most definitive test. The Fluorine atom splits the carbon signals into doublets. The

magnitude of the coupling constant (

) indicates the distance from the fluorine.
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Carbon
Shift (

ppm)
(Hz) Splitting Interpretation

(Methyl) 23.5 0 Singlet

Too far from F to

couple

significantly.

(Methine) 46.5 ~2-3 Doublet (weak)

Through-space

or 4-bond

coupling.

C2 (C-F) 160.5 ~245 Doublet
: Huge coupling,

diagnostic of C-F

bond.

C1 (Ipso) 131.0 ~15 Doublet : Geminal

coupling.

C3 115.5 ~22 Doublet : Geminal

coupling.

C4 128.5 ~8 Doublet : Vicinal

coupling.

C5 124.2 ~3 Doublet
: Long-range

(often appears

as singlet).

C6 127.0 ~4-5 Doublet : Vicinal

coupling.

Note: Chemical shifts are approximate and may vary by ±1 ppm depending on concentration.

F NMR
Signal: Single peak.[3]
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Shift:

-118 to -120 ppm (referenced to

).

Multiplicity: Appears as a small multiplet (quartet of doublets) if proton decoupling is OFF,

due to coupling with H3, H4, H5, H6.

Mass Spectrometry (MS)[9][10][11]
Mass spectrometry confirms the molecular weight and provides structural evidence through

fragmentation.

Method: GC-MS (Electron Impact, 70 eV) or ESI-MS.

Fragmentation Pathway (EI)
For alpha-methylbenzylamines, the dominant fragmentation is

-cleavage.

Molecular Ion (

):

139 (Visible, usually weak to medium intensity).

Base Peak (

):

124.

Mechanism: Loss of the methyl radical (

).

Reasoning: The resulting iminium ion is stabilized by conjugation with the aromatic ring

(benzylic stabilization).
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Minor Fragment:

122 (Loss of

).

Tropylium Ion Analog:

109 (Fluorotropylium,

).

Molecular Ion (M+)
m/z 139

[Ar-CH(NH2)-CH3]+.

Base Peak
m/z 124

[Ar-CH=NH2]+

- CH3• (Alpha Cleavage)

Fluoro-Tropylium
m/z 109

[C7H6F]+

- NH3 / Rearrangement

Methyl Radical
(CH3•)

Click to download full resolution via product page

Caption: Primary EI fragmentation pathway. The formation of the resonance-stabilized iminium

ion (m/z 124) is the dominant event.

Infrared (IR) Spectroscopy
IR is used primarily to confirm the presence of the amine and the fluorine substituent.

Sampling: ATR (Attenuated Total Reflectance) on neat liquid/oil.
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Wavenumber (

)
Assignment Description

3350 - 3280 N-H Stretch
Weak doublet (primary amine).

Often broad due to H-bonding.

2960 - 2850 C-H Stretch
Aliphatic methyl/methine

stretches.

1580 - 1600 C=C Aromatic Ring breathing modes.

1480 - 1450 C-H Bend Methylene/Methyl scissoring.

1220 - 1250 C-F Stretch
Diagnostic. Strong, sharp band

typical of aryl fluorides.

750 - 760 Ortho-Subst.

Out-of-plane (OOP) bending

characteristic of 1,2-

disubstitution.

Quality Control & Impurity Profiling
When analyzing synthesized or purchased batches, look for these common impurities:

Starting Material (2-Fluoroacetophenone):

IR: Look for strong Carbonyl (C=O) stretch at ~1680-1690

.

NMR: Methyl singlet shifts downfield to ~2.6 ppm (acetyl group).

Solvents:

Ethyl Acetate: Singlet at 2.05 ppm, Quartet at 4.12 ppm.

Ethanol: Triplet at 1.25 ppm, Quartet at 3.72 ppm.

Carbonate Salts:
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Amines absorb atmospheric

. Look for a broad peak in IR at ~1650

(carbamate) or cloudiness in

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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